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Compound of Interest

2-Chloro-N-methyl-6-
Compound Name:

nitrobenzylamine
CAS No.: 94108-15-3

Cat. No.: B12669550

Get Quote

Part 1: Executive Sourcing Strategy (The "Buy"”
Directive)

Current Market Status: 2-Chloro-N-methyl-6-nitrobenzylamine (Secondary Amine) is
currently classified as a Non-Catalog / Make-on-Demand item by major global distributors
(Sigma-Aldrich, MolPort, eMolecules). Direct stock availability is negligible due to its specific
nature as a highly functionalized intermediate, often unstable over long-term storage compared
to its precursors.

The Strategic Solution: Do not attempt to source the final amine directly unless lead times of 8-
12 weeks (Custom Synthesis) are acceptable. Instead, the optimal strategy is to source the
stable precursor and perform a validated 1-step conversion in-house.

Decision Matrix: Make vs. Buy

The following decision tree outlines the most efficient path to acquiring the target compound
based on your laboratory's capabilities.
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Path A: In-House Synthesis
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Figure 1: Strategic sourcing decision tree for 2-Chloro-N-methyl-6-nitrobenzylamine.
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Part 2: Precursor Sourcing (The "Where to Buy")

The most reliable route is to purchase 2-Chloro-6-nitrobenzaldehyde (CAS 6361-22-4). It is
stable, widely available, and avoids the lachrymatory hazards of the benzyl bromide alternative.

Primary Target: 2-Chloro-6-nitrobenzaldehyde
CAS: 6361-22-4 Purity Required: 297% (HPLC) Typical Cost: $50 - $150 / 5g

Supplier Tier

Vendor Name

Reliability

Typical Lead
i Notes
Time

Tier 1 (Global)

Thermo Scientific
(Alfa Aesar)

High

Catalog #14775.
Consistent stock
in EU/US.

2-5 Days

Tier 1 (Global)

Sigma-Aldrich

High

Often listed

under "Rare
2-5 Days ]

Chemicals" or

"AldrichCPR".

Tier 2 (Bulk)

BLD Pharm

Medium

Good for >100g
orders. Catalog
#BD16643.

1-2 Weeks

Tier 2
(Aggregator)

Combi-Blocks

High

Excellent price-
per-gram.
Catalog #QA-
4552.

3-7 Days

Secondary Target: 2-Chloro-6-nitrobenzyl bromide

CAS: 56433-01-3 Warning: Potent lachrymator (tear gas effect). Handle with extreme caution.

© 2026 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. . N Typical Lead
Supplier Tier Vendor Name Reliability i Notes
Time
] Nanjing Fred ) Primary source
Tier 2 Medium 2-3 Weeks
Tech for bulk bromide.
i Oakwood ) US-based stock
Tier 2 ) High 3-5 Days )
Chemical often available.

Part 3: Technical Synthesis Guide (The "Make")

Since you likely must synthesize this, the following protocols are designed for high-fidelity
replication in a standard medicinal chemistry lab.

Method A: Reductive Amination (Recommended)

Mechanism: Formation of imine followed by in-situ reduction. Why this route? The 2,6-
disubstitution pattern creates steric hindrance. Reductive amination allows the imine to form
reversibly before "locking it in" with the hydride, preventing over-alkylation (formation of the
tertiary amine) which is a common failure mode in Method B.

Reagents:

e 2-Chloro-6-nitrobenzaldehyde (1.0 eq)

Methylamine (2.0M in THF or MeOH) (1.5 - 2.0 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq) or NaBH4 (cheaper, less selective)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic Acid (catalytic, 1-2 drops)
Protocol:

e Imine Formation: In a dry flask, dissolve 2-Chloro-6-nitrobenzaldehyde (1.0 eq) in DCE (0.1
M concentration).
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e Add Methylamine solution (1.5 eq). If using NaBH(OACc)3, add 1-2 drops of glacial acetic acid
to catalyze imine formation.

 Stir at Room Temperature (RT) for 2—4 hours. Critical Step: Monitor by LCMS for
disappearance of aldehyde (m/z 186) and appearance of imine (m/z ~199).

e Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise.
e Warm to RT and stir overnight (12h).

o Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Wash organics with Brine.[1] Dry
over Na2S04.[1]

 Purification: Flash chromatography (DCM:MeOH 95:5 + 1% NH40H). The secondary amine
is polar; the NH4OH prevents streaking.

Method B: Nucleophilic Substitution (Alternative)

Mechanism: SN2 attack of methylamine on the benzylic halide. Risk: High risk of double
alkylation (formation of the tertiary amine dimer).

Protocol:

Dissolve Methylamine (5.0 eq - Excess is crucial) in THF at 0°C.

Dropwise add a solution of 2-Chloro-6-nitrobenzyl bromide (1.0 eq) in THF over 30 minutes.

Stir at 0°C for 1 hour, then RT for 2 hours.

Workup: Concentrate to remove excess methylamine (volatile). Partition residue between
EtOAc and Water.

Part 4: Quality Control & Validation

To ensure the integrity of your research, the synthesized material must pass the following QC
checkpoints.

1H NMR Validation (Predicted)
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The 2,6-substitution pattern creates a distinct splitting pattern.

Aromatic Region: Look for the triplet (t) at ~7.5 ppm (H-4) and two doublets (d) at ~7.7-7.9
ppm (H-3, H-5).

e Benzylic Protons (CH2): Singlet at ~3.9 - 4.1 ppm. Note: If this signal splits or shifts
significantly, check for imine contamination.

e N-Methyl (CH3): Singlet at ~2.4 - 2.5 ppm.
e Impurity Check:
o Aldehyde peak (~10.4 ppm) = Incomplete reaction.

o Double benzylic set = Tertiary amine dimer (Method B failure).

LCMS Profile

o Target Mass: [M+H]+ = 201.04 (approx).

 |sotope Pattern: Chlorine signature is mandatory. You must see the M (100%) and M+2
(33%) peak ratio characteristic of 35CI/37Cl.

Part 5: Safety & Handling

» Nitro-benzyl halides (Method B Precursor): These are severe lachrymators (tear agents).
Open vials only in a functioning fume hood. Neutralize glassware with dilute NaOH before
removing from the hood.

o Storage: The free base amine may absorb CO2 from the air (carbamate formation). Store as
the HCI salt or under Argon at -20°C.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e To cite this document: BenchChem. [Strategic Sourcing & Synthesis Guide: 2-Chloro-N-
methyl-6-nitrobenzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12669550/docs#strategic-sourcing-synthesis-guide-
2-chloro-n-methyl-6-nitrobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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